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Compound of Interest

Compound Name: N-Chloroacetyl-DL-alanine

Cat. No.: B3150577

An In-Depth Technical Guide to N-Chloroacetyl-DL-alanine

For researchers, scientists, and professionals in drug development, N-Chloroacetyl-DL-
alanine is a key reagent and building block in synthetic organic chemistry. This guide provides
a comprehensive overview of its chemical properties, a detailed experimental protocol for a
related synthesis, and a workflow visualization to support laboratory applications.

Core Compound Properties

N-Chloroacetyl-DL-alanine is an alanine derivative utilized primarily in the synthesis of
peptides and other modified amino acids.[1][2][3] Its chloroacetyl group provides a reactive site
for nucleophilic substitution, making it a valuable intermediate for creating peptide bonds and
for the N-terminal modification of peptides.
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Property Value Citations
Molecular Formula CsHsCINOs [1112][4115116]
Molecular Weight 165.57 g/mol [11[2][4]1[5]16]
CAS Number 1190-32-5 [5]

Physical State Solid [5]
Appearance White [5]

Melting Point 125 °C [51[7]

Purity >98% [51[6]
(T:g;lzfjical Polar Surface Area 66.4 A2 6]

LogP -0.1855 [6]
Hydrogen Bond Acceptors 2 [6]
Hydrogen Bond Donors 2 [6]
Rotatable Bonds 3 [6]

Experimental Protocol: Synthesis of a Related
Derivative

While N-Chloroacetyl-DL-alanine is typically commercially available, understanding its
synthesis chemistry is crucial. The following protocol details the synthesis of a closely related
compound, N-Chloroacetyl-DL-alanine ethyl ester, which illustrates the fundamental reaction
of chloroacetylation of an alanine derivative.[8]

Materials:

o DL-alanine ethyl ester hydrochloride
e Chloroacetyl chloride

¢ Dichloroethane
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» 50% Aqueous sodium hydroxide (NaOH)
e Saturated salt solution (brine)

e Magnesium sulfate (MgSQOa4)

Procedure:

e Reaction Setup: In a suitable reaction vessel, prepare a rapidly stirred mixture of 10 g (0.064
mole) of DL-alanine ethyl ester hydrochloride and 10.2 g (0.128 mole) of 50% agueous
sodium hydroxide in 80 ml of dichloroethane.

e Cooling: Cool the mixture to a temperature between 0°C and 5°C using an ice bath.

» Addition of Chloroacetyl Chloride: Prepare a solution of 7.2 g (0.064 mole) of chloroacetyl
chloride in 20 ml of dichloroethane. Add this solution dropwise to the cooled, stirring mixture.
Maintain the temperature between 0°C and 5°C throughout the addition.

» Reaction Progression: After the addition is complete, allow the reaction mixture to gradually
warm to room temperature.

¢ Incubation: Let the mixture stand for 3 hours to ensure the reaction goes to completion.
e Workup and Isolation:

o Transfer the mixture to a separatory funnel and wash it with 50 ml of a saturated salt
solution.

o Separate the organic layer.
o Dry the organic layer over anhydrous magnesium sulfate.
o Filter to remove the drying agent.

e Solvent Evaporation: Remove the solvent (dichloroethane) from the filtrate by evaporation
under reduced pressure. The resulting solid is the N-Chloroacetyl-DL-alanine ethyl ester
product.
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Synthesis Workflow

The logical flow of the synthesis protocol is visualized below. This diagram outlines the key
steps from reagent preparation to final product isolation.

Preparation Reaction Isolation & Purification

Mixture Preparation c Stining is e Dry Organic Layer
(DL-alanine ethyl ester HCI, NaOH, Dichloroethane) ( 1 to Mixture) Wash with Brine (MgSO4)
ry

Reagent Solution
(Chloroacetyl Chloride in Dichloroethane)

Click to download full resolution via product page

Caption: Workflow for the synthesis of N-Chloroacetyl-DL-alanine ethyl ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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